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molecular formula C11H10ClNO2 B1351989 6-(chloroacetyl)-3,4-dihydroquinolin-2(1H)-one CAS No. 61122-82-5

6-(chloroacetyl)-3,4-dihydroquinolin-2(1H)-one

Cat. No. B1351989
CAS RN: 61122-82-5
M. Wt: 223.65 g/mol
InChI Key: SUKDPTKEKHZBDT-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US04514401

Procedure details

In to a mixture of 200 g of 3,4-dihydrocarbostyril, 160 ml of chloroacetylchloride and 300 ml of carbon disulfide, which was ice-cooled and stirred, 460 g of anhydrous pulverized aluminium chloride was added slowly at a temperature of the reaction vessel being kept within the range of from 5° to 15° C. After the addition of aluminium chloride was completed, the reaction mixture was refluxed for 40 minutes under stirring. The carbon disulfide was removed by decantation, then the residue obtained was poured into a large amount of ice-water and the crystals thus formed was collected by filtration, and washed with water well. The crystals was washed with methanol, dried then 280 g of 6-(2-chloroacetyl)-3,4-dihydrocarbostyril was obtained. Recrystallized from ethanol to obtain a colorless needle-like crystals. Melting point: 230°-231° C.
Name
3,4-dihydrocarbostyril
Quantity
200 g
Type
reactant
Reaction Step One
Name
chloroacetylchloride
Quantity
160 mL
Type
reactant
Reaction Step One
Name
carbon disulfide
Quantity
300 mL
Type
solvent
Reaction Step One
Name
aluminium chloride
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Name
aluminium chloride
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Three
[Compound]
Name
ice water
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Four
Name
6-(2-chloroacetyl)-3,4-dihydrocarbostyril

Identifiers

REACTION_CXSMILES
[NH:1]1[C:11]2[C:6](=[CH:7][CH:8]=[CH:9][CH:10]=2)[CH2:5][CH2:4][C:2]1=[O:3].[Cl:12][CH2:13][C:14](Cl)=[O:15].[Cl-].[Al+3].[Cl-].[Cl-]>C(=S)=S>[Cl:12][CH2:13][C:14]([C:8]1[CH:7]=[C:6]2[C:11](=[CH:10][CH:9]=1)[NH:1][C:2](=[O:3])[CH2:4][CH2:5]2)=[O:15] |f:2.3.4.5|

Inputs

Step One
Name
3,4-dihydrocarbostyril
Quantity
200 g
Type
reactant
Smiles
N1C(=O)CCC2=CC=CC=C12
Name
chloroacetylchloride
Quantity
160 mL
Type
reactant
Smiles
ClCC(=O)Cl
Name
carbon disulfide
Quantity
300 mL
Type
solvent
Smiles
C(=S)=S
Step Two
Name
aluminium chloride
Quantity
0 (± 1) mol
Type
reactant
Smiles
[Cl-].[Al+3].[Cl-].[Cl-]
Step Three
Name
aluminium chloride
Quantity
0 (± 1) mol
Type
reactant
Smiles
[Cl-].[Al+3].[Cl-].[Cl-]
Step Four
[Compound]
Name
ice water
Quantity
0 (± 1) mol
Type
reactant
Smiles

Conditions

Stirring
Type
CUSTOM
Details
stirred
Rate
UNSPECIFIED
RPM
0
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

TEMPERATURE
Type
TEMPERATURE
Details
cooled
ADDITION
Type
ADDITION
Details
was added slowly at a temperature of the reaction vessel
CUSTOM
Type
CUSTOM
Details
being kept within the range of from 5° to 15° C
TEMPERATURE
Type
TEMPERATURE
Details
the reaction mixture was refluxed for 40 minutes
Duration
40 min
STIRRING
Type
STIRRING
Details
under stirring
CUSTOM
Type
CUSTOM
Details
The carbon disulfide was removed by decantation
CUSTOM
Type
CUSTOM
Details
the residue obtained
CUSTOM
Type
CUSTOM
Details
the crystals thus formed
FILTRATION
Type
FILTRATION
Details
was collected by filtration
WASH
Type
WASH
Details
washed with water well
WASH
Type
WASH
Details
The crystals was washed with methanol
CUSTOM
Type
CUSTOM
Details
dried

Outcomes

Product
Name
6-(2-chloroacetyl)-3,4-dihydrocarbostyril
Type
product
Smiles
ClCC(=O)C=1C=C2CCC(NC2=CC1)=O
Measurements
Type Value Analysis
AMOUNT: MASS 280 g

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.